2,5-Dichlorophenyl 5-chloro-2-methoxybenzenesulfonate 2,5-Dichlorophenyl 5-chloro-2-methoxybenzenesulfonate
Brand Name: Vulcanchem
CAS No.: 500015-57-6
VCID: VC0486250
InChI: InChI=1S/C13H9Cl3O4S/c1-19-11-5-3-9(15)7-13(11)21(17,18)20-12-6-8(14)2-4-10(12)16/h2-7H,1H3
SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl
Molecular Formula: C13H9Cl3O4S
Molecular Weight: 367.6g/mol

2,5-Dichlorophenyl 5-chloro-2-methoxybenzenesulfonate

CAS No.: 500015-57-6

Main Products

VCID: VC0486250

Molecular Formula: C13H9Cl3O4S

Molecular Weight: 367.6g/mol

2,5-Dichlorophenyl 5-chloro-2-methoxybenzenesulfonate - 500015-57-6

CAS No. 500015-57-6
Product Name 2,5-Dichlorophenyl 5-chloro-2-methoxybenzenesulfonate
Molecular Formula C13H9Cl3O4S
Molecular Weight 367.6g/mol
IUPAC Name (2,5-dichlorophenyl) 5-chloro-2-methoxybenzenesulfonate
Standard InChI InChI=1S/C13H9Cl3O4S/c1-19-11-5-3-9(15)7-13(11)21(17,18)20-12-6-8(14)2-4-10(12)16/h2-7H,1H3
Standard InChIKey UBDKYTWDGWGOEE-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)Cl)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl
Canonical SMILES COC1=C(C=C(C=C1)Cl)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl
PubChem Compound 1818571
Last Modified Nov 11 2021
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